Cas no 1289169-89-6 (6-Amino-4-(trifluoromethyl)picolinaldehyde)

• Product Name: 6-Amino-4-(trifluoromethyl)picolinaldehyde
• CAS No: 1289169-89-6
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 4899629
• Update Time: 2025-06-08

6-Amino-4-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C7H5F3N2O/c8-7(9,10)4-1-5(3-13)12-6(11)2-4/h1-3H,(H2,11,12)
• InChI Key： OLEUNZABGIFDPB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 6-Amino-4-(trifluoromethyl)picolinaldehyde

Professional Introduction to Compound with CAS No. 1289169-89-6 and Product Name: 6-Amino-4-(trifluoromethyl)picolinaldehyde

The compound with the CAS number 1289169-89-6 and the product name 6-Amino-4-(trifluoromethyl)picolinaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both an amino group and a trifluoromethyl substituent makes this molecule a versatile intermediate in the synthesis of various bioactive compounds.

6-Amino-4-(trifluoromethyl)picolinaldehyde belongs to the class of heterocyclic aldehydes, which are widely recognized for their role in the synthesis of pharmaceutical agents. The trifluoromethyl group, in particular, is a key structural feature that enhances the metabolic stability and binding affinity of molecules, making it a preferred moiety in drug design. This compound has been extensively studied for its ability to serve as a precursor in the synthesis of more complex molecules, including those with potential therapeutic applications.

Recent research has highlighted the importance of 6-Amino-4-(trifluoromethyl)picolinaldehyde in the development of novel antibiotics and antiviral agents. The aldehyde functionality provides a reactive site for further chemical modifications, enabling the creation of diverse pharmacophores. In particular, studies have demonstrated its utility in the synthesis of molecules that target bacterial enzymes, contributing to the fight against antibiotic-resistant strains. The trifluoromethyl group also plays a crucial role in modulating the electronic properties of these compounds, enhancing their interaction with biological targets.

The pharmaceutical industry has been increasingly interested in exploring new synthetic pathways that utilize 6-Amino-4-(trifluoromethyl)picolinaldehyde as a key intermediate. Its structural versatility allows for the creation of a wide range of derivatives with tailored biological activities. For instance, researchers have successfully incorporated this compound into the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. The ability to modify both the amino and aldehyde groups provides chemists with ample opportunities to optimize potency and selectivity.

In addition to its role in antibiotic and antiviral drug development, 6-Amino-4-(trifluoromethyl)picolinaldehyde has shown promise in the area of anti-inflammatory agents. The trifluoromethyl group is known to enhance lipophilicity, which can improve oral bioavailability and tissue penetration. This property is particularly valuable in designing non-steroidal anti-inflammatory drugs (NSAIDs) that exhibit improved efficacy with reduced side effects. Furthermore, the amino group can be further functionalized to introduce additional pharmacological properties, such as COX-2 selectivity.

The synthesis of 6-Amino-4-(trifluoromethyl)picolinaldehyde involves multi-step organic transformations that highlight its complexity and synthetic challenge. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired heterocyclic framework. These methods not only ensure high yields but also allow for precise control over regioselectivity, which is crucial for achieving the desired molecular architecture. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes that minimize waste and energy consumption.

From a medicinal chemistry perspective, 6-Amino-4-(trifluoromethyl)picolinaldehyde serves as a valuable building block for exploring structure-activity relationships (SAR). By systematically varying substituents on different positions of the molecule, chemists can gain insights into how specific structural features influence biological activity. This approach has been instrumental in identifying lead compounds for further optimization. The trifluoromethyl group, in particular, has been shown to significantly enhance binding affinity to biological targets, making it an attractive feature for drug design.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers have also explored its use in materials science and agrochemicals due to its unique electronic properties. The presence of both an amino and aldehyde group allows for covalent attachment to various functional materials, enabling novel applications in drug delivery systems and smart materials. Additionally, derivatives of 6-Amino-4-(trifluoromethyl)picolinaldehyde have shown promise as intermediates in synthesizing herbicides and pesticides that exhibit improved environmental compatibility.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 6-Amino-4-(trifluoromethyl)picolinaldehyde. Advances in computational chemistry have enabled more accurate predictions of molecular behavior, allowing researchers to design experiments with greater precision. This synergy between experimental chemistry and computational modeling has accelerated the discovery process significantly. Moreover, high-throughput screening techniques have become increasingly prevalent, enabling rapid identification of promising candidates from large libraries of compounds.

The future prospects for 6-Amino-4-(trifluoromethyl)picolinaldehyde are bright, with ongoing research uncovering new applications and synthetic strategies. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like this will play an essential role in developing innovative treatments for complex diseases. The ability to modify its structure allows for tailoring properties such as solubility, metabolic stability, and tissue distribution—critical factors that determine therapeutic efficacy.